molecular formula C9H15N2OP B14651993 3-[(2-Cyanoethyl)(ethyl)phosphoryl]-2-methylpropanenitrile CAS No. 51805-07-3

3-[(2-Cyanoethyl)(ethyl)phosphoryl]-2-methylpropanenitrile

Cat. No.: B14651993
CAS No.: 51805-07-3
M. Wt: 198.20 g/mol
InChI Key: CDNVGKZOIZHOBU-UHFFFAOYSA-N
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Description

3-[(2-Cyanoethyl)(ethyl)phosphoryl]-2-methylpropanenitrile is an organophosphorus compound characterized by the presence of a cyanoethyl group, an ethyl group, and a phosphoryl group attached to a 2-methylpropanenitrile backbone

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-[(2-Cyanoethyl)(ethyl)phosphoryl]-2-methylpropanenitrile typically involves the reaction of a suitable phosphine with a cyanoethylating agent. One common method is the reaction of diethyl phosphite with acrylonitrile under basic conditions to form the intermediate diethyl (2-cyanoethyl)phosphonate. This intermediate can then be further reacted with 2-methylpropanenitrile to yield the desired compound .

Industrial Production Methods: Industrial production of 3-[(2-Cyanoethyl)(ethyl)phosphoryl

Properties

CAS No.

51805-07-3

Molecular Formula

C9H15N2OP

Molecular Weight

198.20 g/mol

IUPAC Name

3-[2-cyanoethyl(ethyl)phosphoryl]-2-methylpropanenitrile

InChI

InChI=1S/C9H15N2OP/c1-3-13(12,6-4-5-10)8-9(2)7-11/h9H,3-4,6,8H2,1-2H3

InChI Key

CDNVGKZOIZHOBU-UHFFFAOYSA-N

Canonical SMILES

CCP(=O)(CCC#N)CC(C)C#N

Origin of Product

United States

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